Cas no 1361554-45-1 (Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate)
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate
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- Inchi: 1S/C13H10Cl2N2O2/c1-19-13(18)10-2-3-17-12(16)11(10)7-4-8(14)6-9(15)5-7/h2-6H,1H3,(H2,16,17)
- InChI Key: GTHGKSAXBCWTEH-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C(N)=NC=CC=1C(=O)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 320
- XLogP3: 3.2
- Topological Polar Surface Area: 65.2
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005241-250mg |
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate |
1361554-45-1 | 97% | 250mg |
$700.40 | 2022-04-03 | |
| Alichem | A022005241-500mg |
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate |
1361554-45-1 | 97% | 500mg |
$989.80 | 2022-04-03 | |
| Alichem | A022005241-1g |
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate |
1361554-45-1 | 97% | 1g |
$1,780.80 | 2022-04-03 |
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361554-45-1): A Comprehensive Overview
Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate, identified by its CAS number 1361554-45-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into the latest research findings that underscore its importance.
The molecular structure of Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate consists of an isonicotinate core substituted with an amino group at the 2-position and a 3,5-dichlorophenyl moiety at the 3-position. This specific arrangement imparts distinct reactivity and functionality, making it a valuable candidate for further investigation in medicinal chemistry and drug development.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate falls within this category, and its potential has been explored in several studies. One of the most compelling aspects of this compound is its ability to interact with biological targets in novel ways, which could lead to the development of new therapeutic agents.
A key area of interest has been the compound's interaction with enzymes and receptors. Studies have shown that Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate can modulate the activity of certain enzymes, potentially leading to applications in treating metabolic disorders. Additionally, its structural features suggest that it might have inhibitory effects on specific receptors involved in inflammatory responses, making it a promising candidate for anti-inflammatory drugs.
The synthesis of Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate has also been a subject of extensive research. The development of efficient synthetic routes not only facilitates its production but also allows for modifications that could enhance its biological activity. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, opening up new avenues for further exploration.
Another fascinating aspect of Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate is its potential role in chemical biology. The compound's ability to interact with biological systems makes it a valuable tool for studying cellular processes. Researchers are using this molecule to investigate mechanisms underlying various diseases, which could lead to the discovery of new therapeutic targets.
The pharmacological properties of Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate have also been extensively studied. Preclinical trials have shown that it exhibits promising effects in models of several diseases. These findings have generated excitement among the scientific community and have spurred further research into its potential as a lead compound for drug development.
In conclusion, Methyl 2-amino-3-(3,5-dichlorophenyl)isonicotinate (CAS No. 1361554-45-1) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structure, coupled with its biological activities, makes it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases.
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